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Compound of Interest

Compound Name: Delphinidin 3-rutinoside

Cat. No.: B190933

Introduction Delphinidin 3-rutinoside (D3R) is a prominent anthocyanin found in various
natural sources, including blackcurrants and eggplant.[1] As a member of the flavonoid family,
D3R is recognized for its potent biological activities and potential health benefits, making it a
compound of significant interest for researchers in nutrition, pharmacology, and drug
development.[1] Its multifaceted mechanisms of action include antioxidant, anti-inflammatory,
anticancer, and metabolic-regulating properties.[1][2] This document provides detailed
application notes and standardized protocols for evaluating the diverse bioactivities of
Delphinidin 3-rutinoside using established cell-based assays.

Antiproliferative and Cytotoxic Activity

Application Note Delphinidin 3-rutinoside has demonstrated significant antiproliferative and
pro-apoptotic effects across a range of cancer cell lines, including breast, colon, lung, and
gastric cancer.[1][3] Its mechanisms often involve the induction of apoptosis and the
modulation of critical signaling pathways such as the PI3K/AKT and MAPK pathways.[1] The
MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used
colorimetric method to assess cell viability and cytotoxicity, making it an excellent tool for
guantifying the anticancer potential of D3R.

Quantitative Data: Antiproliferative Activity of D3R
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Cell Line Cancer Type Parameter Value Reference
NCI-N87 Gastric ICso0 24.9 uM [31[4]
Caco-2 Intestinal ICs0 102.5 uM [31[4]
o 24% at 250
MCF-7 Breast % Inhibition [1]
pg/mL
o 50% at 250
HCT-116 Colon % Inhibition [1]
pg/mL
o 54% at 250
NCI-H460 Lung % Inhibition [1]
pg/mL
) Induces
Jurkat Leukemia Effect ) [2]
apoptosis
Signaling Pathway: D3R-Induced Apoptosis
© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.mdpi.com/1420-3049/28/3/1286
https://pmc.ncbi.nlm.nih.gov/articles/PMC9920764/
https://www.mdpi.com/1420-3049/28/3/1286
https://pmc.ncbi.nlm.nih.gov/articles/PMC9920764/
https://www.benchchem.com/product/b190933
https://www.benchchem.com/product/b190933
https://www.benchchem.com/product/b190933
https://www.researchgate.net/publication/281155148_Delphinidin-3-O-glucoside_and_delphinidin-3-O-rutinoside_mediate_the_redox-sensitive_caspase_3-related_pro-apoptotic_effect_of_blackcurrant_juice_on_leukaemia_Jurkat_cells
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Delphinidin 3-rutinoside

Inhibits nhibits Activates
[embrane i
== l
|
MAPK i
(ERK1/2) i b Caspase-3
|
AKT Apoptosis

Cell Proliferation
& Survival

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Seed cancer cells in
96-well plates

Incubate for 24h Activates
(allow adherence)

Intestinal L-Cell

Delphinidin 3-rutinoside

Treat cells with varying GPR40/120
concentrations of D3R
Activates
Gncubate for 72h]
Endoplasmic
l IP3R [ Reticulum (ER) j

(Add MTT reagent to wells)

Incubate for 2-4h
2+
((formazan formation)] Ca?* Release

Add solubilization solvent
(e.g., DMSO)

CaMKII Activation

Measure absorbance
(e.g., at 570 nm)

GLP-1 Secretion

Calculate % viability and I1Cso

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

LPS

Macrophage

TLR4

Inhibits

NF-kB Pathway r

MAPK Pathway
—>> (MEK/ERK)

Pro-inflammatory Mediators
(NO, iINOS, TNF-a, IL-6)

© 2025 BenchChem. All rights reserved.

5/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190933?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

(Seed cells (e.qg., MC3T3-E1))

in 96-well plates

'

Gncubate for 24h)

Pre-treat cells with D3R

Load cells with
DCFH-DA dye (30 min)

Induce oxidative stress
(e.g., with t-BHP)

Measure fluorescence
(Ex: 485 nm, Em: 535 nm)

Quantify intracellular ROS levels

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Evaluating
Delphinidin 3-rutinoside Bioactivity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b190933#cell-based-assays-to-evaluate-delphinidin-3-
rutinoside-bioactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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